Cas no 287493-15-6 (2-Bromo-9,9-diethylfluorene)

2-Bromo-9,9-diethylfluorene is a brominated fluorene derivative characterized by its diethyl substitution at the 9-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of conjugated polymers, optoelectronic materials, and ligands for transition-metal catalysis. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex molecular architectures. Its rigid fluorene core contributes to thermal and photochemical stability, making it valuable in materials science applications. The diethyl groups improve solubility in common organic solvents, simplifying handling and purification. This compound is widely utilized in research focused on organic semiconductors and advanced functional materials.
2-Bromo-9,9-diethylfluorene structure
2-Bromo-9,9-diethylfluorene structure
Product Name:2-Bromo-9,9-diethylfluorene
CAS No:287493-15-6
MF:C17H17Br
MW:301.220884084702
MDL:MFCD09909863
CID:67483
PubChem ID:354334296
Update Time:2025-05-24

2-Bromo-9,9-diethylfluorene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-9,9-diethyl-9H-fluorene
    • 2-Bromo-9,9-diethylfluorene
    • 2-bromanyl-9,9-diethyl-fluorene
    • 2-bromo-9,9'-diethylfluorene
    • 9H-Fluorene,2-bromo-9,9-diethyl
    • 9H-Fluorene, 2-bromo-9,9-diethyl-
    • 2-Bromo-9,9-diethyl-9H-fluorene;2-Bromo-9,9'-diethylfluorene
    • C17H17Br
    • 9,9-Diethyl-2-bromofluorene
    • HJXPGCTYMKCLTR-UHFFFAOYSA-N
    • 9H-Fluorene,2-bromo-9,9-diethyl-
    • 5487AJ
    • TRA0069471
    • SY015799
    • AX8072097
    • AB0054318
    • A819578
    • 493B156
    • AKOS015895999
    • FT-0654080
    • 2,4-diaminodiphenylmethane
    • 2-bromo-9,9-diethyl-fluorene
    • 2-Bromo-9 pound not9-diethylfluorene
    • B5126
    • DS-17220
    • 287493-15-6
    • MFCD09909863
    • CS-0152567
    • DTXSID10478034
    • SCHEMBL431788
    • DTXCID80428844
    • 834-349-2
    • MDL: MFCD09909863
    • Inchi: 1S/C17H17Br/c1-3-17(4-2)15-8-6-5-7-13(15)14-10-9-12(18)11-16(14)17/h5-11H,3-4H2,1-2H3
    • InChI Key: HJXPGCTYMKCLTR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3C=CC=CC=3C(CC)(CC)C=2C=1

Computed Properties

  • Exact Mass: 300.05100
  • Monoisotopic Mass: 300.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.265
  • Melting Point: 52.0 to 56.0 deg-C
  • Boiling Point: 163°C/2mmHg(lit.)
  • Flash Point: 179.671℃
  • Refractive Index: 1.587
  • PSA: 0.00000
  • LogP: 5.53560

2-Bromo-9,9-diethylfluorene Security Information

2-Bromo-9,9-diethylfluorene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-9,9-diethylfluorene Pricemore >>

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Additional information on 2-Bromo-9,9-diethylfluorene

2-Bromo-9,9-Diethylfluorene: A Comprehensive Overview

The compound 2-Bromo-9,9-diethylfluorene (CAS No. 287493-15-6) is a significant molecule in the field of organic chemistry, particularly within the realm of fluorene derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this article, we delve into the characteristics, synthesis, and recent advancements related to 2-Bromo-9,9-diethylfluorene.

Fluorene derivatives have been extensively studied for their versatile properties. The parent compound, fluorene, is a bicyclic aromatic hydrocarbon with a fused benzene ring system. The substitution of bromine at the 2-position and ethyl groups at the 9-position in 2-Bromo-9,9-diethylfluorene introduces unique electronic and steric effects that enhance its reactivity and functionality. This makes it an attractive candidate for applications in organic electronics, materials science, and medicinal chemistry.

Recent research has focused on the synthesis of 2-Bromo-9,9-diethylfluorene through various methodologies. One prominent approach involves the bromination of fluorene derivatives using electrophilic bromination techniques. The selective introduction of bromine at the 2-position is achieved through careful control of reaction conditions to avoid undesired side reactions. Similarly, the substitution of ethyl groups at the 9-position is typically accomplished via nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions.

The physical and chemical properties of 2-Bromo-9,9-diethylfluorene are critical for its application in different fields. Its solubility in organic solvents facilitates its use in solution-based processes such as thin-film deposition for electronic devices. Additionally, the compound exhibits photoluminescent properties under UV light due to its extended conjugated system. These characteristics make it a promising material for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of biological applications, recent studies have explored the potential of 2-Bromo-9,9-diethylfluorene as a precursor for drug delivery systems or imaging agents. The bromine substituent can serve as a reactive site for further functionalization with bioactive molecules or targeting ligands. Furthermore, its ability to undergo various coupling reactions makes it a valuable intermediate in organic synthesis.

From an environmental standpoint, understanding the degradation pathways of 2-Bromo-9,9-diethylfluorene is essential for assessing its ecological impact. Research has shown that under specific conditions such as UV irradiation or enzymatic degradation, the compound can undergo cleavage reactions that reduce its persistence in natural systems.

In conclusion, 2-Bromo-9,9-diethylfluorene (CAS No. 287493-15-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research aimed at harnessing its potential in advanced materials and therapeutic agents.

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